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Compound of Interest

Compound Name: (Rac)-Cotinine-d7

Cat. No.: B12412756

The pharmacokinetic parameters of cotinine have been investigated in various studies, often
utilizing deuterium-labeled versions to distinguish from endogenously formed cotinine from
nicotine exposure. The kinetics of labeled and unlabeled cotinine have been found to be
similar[1].

Table 1: Pharmacokinetic Parameters of Cotinine in
Humans
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Parameter Value Species Study Details Reference
Elimination Half- Intravenous
_ 12 to 16 hours Human o _ [2]
life (t¥2) administration
Up to 19-20 Slow release
hours (derived Human from tissue to [2][3]
from nicotine) blood
Plasma 0.4-1.0 Intravenous
) Human o ) [2]

Clearance (CI) ml/min/kg administration
Volume of

o 0.7-1.0 L/kg Human Steady-state
Distribution (Vd)
Oral Oral

) o >95% Human o )
Bioavailability administration
Plasma Protein Concentration-

o 2-3% Human )
Binding independent
Renal Excretion 10-12% of
of Unchanged administered Human Urinary excretion

Cotinine dose

Table 2: Pharmacokinetic Parameters of Cotinine in Rats

Parameter Value Species Study Details Reference
Plasma Intravenous
0.12-0.21 L/n/kg  Rat o _

Clearance (ClI) administration
Volume of

o 0.7-1.5 L/kg Rat Steady-state
Distribution (Vd)
Elimination Half- Following
life of Cotinine ~7 hours Rat nicotine
from Nicotine administration
Urinary Excretion Following
of Unchanged ~17-18% Rat nicotine

Cotinine

administration
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Metabolic Pathways

Cotinine is the primary metabolite of nicotine, and it is further metabolized before excretion.
The major metabolic pathway involves the C-oxidation of nicotine to cotinine, primarily
mediated by the enzyme CYP2A6. Cotinine itself undergoes further metabolism, with the main

metabolite being trans-3'-hydroxycotinine.
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CYP2A6
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Grans_B_Hydroxycotinine) ‘P( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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